Cas no 6869-00-7 (3,3-bis[4-hydroxy-5-methyl-2-(1-methylethyl)phenyl]-2-benzofuran-1(3H)-one)

• Product name: 3,3-bis[4-hydroxy-5-methyl-2-(1-methylethyl)phenyl]-2-benzofuran-1(3H)-one
• CAS No: 6869-00-7
• MF: C₂₈H₃₀O₄
• MW: 430.535408496857
• CID: 1730992
• PubChem ID: 7566572

3,3-bis[4-hydroxy-5-methyl-2-(1-methylethyl)phenyl]-2-benzofuran-1(3H)-one Chemical and Physical Properties

Names and Identifiers

• 3,3-bis[4-hydroxy-5-methyl-2-(1-methylethyl)phenyl]-2-benzofuran-1(3H)-one
• 3,3-bis(4-hydroxy-5-methyl-2-propan-2-ylphenyl)-2-benzofuran-1-one
• CS-WAA0317
• 6869-00-7
• D77960
• 3,3-Bis(4-hydroxy-2-isopropyl-5-methylphenyl)isobenzofuran-1(3H)-one
• AKOS027320371
• CS-17517
• SCHEMBL62717
• DTXSID30428793
• ST50826355
• CARVACROLPHTHALEIN

• Inchi： InChI=1S/C28H30O4/c1-15(2)20-13-25(29)17(5)11-23(20)28(22-10-8-7-9-19(22)27(31)32-28)24-12-18(6)26(30)14-21(24)16(3)4/h7-16,29-30H,1-6H3
• InChI Key： POLMEVSSJQXXES-UHFFFAOYSA-N
• SMILES： CC(C)C1=C(C=C(C)C(=C1)O)C2(C3=CC=CC=C3C(=O)O2)C4=C(C=C(C(=C4)C)O)C(C)C

Computed Properties

• Exact Mass: 430.2145
• Monoisotopic Mass: 430.214
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 32
• Rotatable Bond Count: 4
• Complexity: 636
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.8A^2
• XLogP3: 6.8

Experimental Properties

• Density: 1.187
• Boiling Point: 598.9°C at 760 mmHg
• Flash Point: 198.3°C
• Refractive Index: 1.612
• PSA: 66.76

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene lactones